![molecular formula C10H14ClNOS B1465377 1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol CAS No. 1248209-35-9](/img/structure/B1465377.png)
1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol
Overview
Description
1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol (CMPO) is an organic compound belonging to the class of piperidinols, which are cyclic compounds containing a nitrogen atom as part of a five-membered ring. CMPO is of interest to scientists for its potential applications in medicine, biochemistry, and chemical synthesis.
Scientific Research Applications
Pharmaceutical Drug Development
1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol: is a piperidine derivative, a class of compounds that are pivotal in the pharmaceutical industry. Piperidine structures are found in various therapeutic drugs due to their pharmacological properties . This compound can be used as a building block in the synthesis of molecules with potential activity against a range of diseases. Its structural motif is particularly valuable in creating central nervous system (CNS) agents, cardiovascular drugs, and analgesics.
Synthesis of Heterocyclic Compounds
The chlorothiophene moiety in this compound provides an excellent opportunity for cross-coupling reactions, which are essential in constructing complex heterocycles . These heterocycles are not only crucial in drug design but also in developing materials with unique electronic and optical properties.
Biological Activity Studies
The presence of both a piperidine ring and a chlorothiophene group makes 1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol a candidate for studying biological activities. It could be used to synthesize analogs for testing as enzyme inhibitors, receptor agonists/antagonists, or neurotransmitter reuptake inhibitors .
Chiral Pool Synthesis
As a chiral compound, it can serve as a starting material in chiral pool synthesis, which is a strategy for producing enantiomerically pure substances. This is particularly important in the creation of drugs where the chirality of a molecule can significantly affect its efficacy and safety .
Material Science Applications
Piperidine derivatives have been explored for their potential applications in material science. They can be used to synthesize organic semiconductors, which are essential components in organic light-emitting diodes (OLEDs) and solar cells .
Catalyst Design
The structural features of 1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol make it suitable for modification into ligands for catalysts. These catalysts can be used in asymmetric synthesis, which is vital for producing compounds with high enantiomeric excess .
properties
IUPAC Name |
1-[(5-chlorothiophen-2-yl)methyl]piperidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNOS/c11-10-4-3-9(14-10)7-12-5-1-2-8(13)6-12/h3-4,8,13H,1-2,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLPSOVFVKKMMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(S2)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-Chlorothiophen-2-yl)methyl]piperidin-3-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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